Cas no 1261962-24-6 (2-(3-Chloro-5-fluorophenyl)-4-nitrobenzoic acid)

• Product Name: 2-(3-Chloro-5-fluorophenyl)-4-nitrobenzoic acid
• CAS No: 1261962-24-6
• MF: C₁₃H₇ClFNO₄
• MW: 295.650386095047
• MDL: MFCD18321017
• CID: 2622151
• PubChem ID: 53226908
• Update Time: 2025-10-29

2-(3-Chloro-5-fluorophenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321017
• DTXSID00690526
• 2-(3-Chloro-5-fluorophenyl)-4-nitrobenzoic acid, 95%
• 2-(3-CHLORO-5-FLUOROPHENYL)-4-NITROBENZOIC ACID
• 3'-Chloro-5'-fluoro-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• 1261962-24-6
• 2-(3-Chloro-5-fluorophenyl)-4-nitrobenzoic acid

• MDL： MFCD18321017
• Inchi： 1S/C13H7ClFNO4/c14-8-3-7(4-9(15)5-8)12-6-10(16(19)20)1-2-11(12)13(17)18/h1-6H,(H,17,18)
• InChI Key： KSKPESSXMUQTCI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 295.005
• Monoisotopic Mass: 295.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 3.6

Additional information on 2-(3-Chloro-5-fluorophenyl)-4-nitrobenzoic acid

Comprehensive Overview of 2-(3-Chloro-5-fluorophenyl)-4-nitrobenzoic acid (CAS No. 1261962-24-6)

2-(3-Chloro-5-fluorophenyl)-4-nitrobenzoic acid (CAS 1261962-24-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrobenzoic acid derivative features a unique molecular structure, combining a chloro-fluorophenyl moiety with a nitrobenzoic acid backbone. Its distinct chemical properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel small-molecule inhibitors and fluorescence probes.

The growing interest in halogenated aromatic compounds like 2-(3-Chloro-5-fluorophenyl)-4-nitrobenzoic acid stems from their versatility in medicinal chemistry. Researchers are actively exploring its potential applications in drug discovery, especially in targeting enzyme modulation and receptor binding. Recent studies highlight its relevance in designing anti-inflammatory agents and antimicrobial compounds, aligning with the global demand for new therapeutic solutions amid rising antibiotic resistance.

From a synthetic chemistry perspective, CAS 1261962-24-6 exemplifies the strategic use of electron-withdrawing groups (e.g., nitro and halogens) to fine-tune reactivity. Its meta-substituted chloro-fluoro pattern enhances steric and electronic effects, making it a preferred building block for cascade reactions and cross-coupling methodologies. This aligns with the industry's shift toward atom-efficient synthesis, a hot topic in green chemistry forums.

Analytical characterization of 2-(3-Chloro-5-fluorophenyl)-4-nitrobenzoic acid typically involves advanced techniques like HPLC-MS and NMR spectroscopy. The compound's UV-Vis absorption properties, attributed to the nitro-aromatic conjugation, have sparked interest in photocatalysis research—a trending area linked to renewable energy solutions. These attributes position it as a candidate for organic electronic materials development.

In regulatory contexts, proper handling of nitroaromatic compounds remains a frequent query among researchers. While 1261962-24-6 is not classified as hazardous under standard protocols, its thermal stability and storage conditions are often discussed in chemical safety databases. This reflects the broader scientific community's emphasis on EHS compliance (Environmental, Health, and Safety).

The commercial availability of 2-(3-Chloro-5-fluorophenyl)-4-nitrobenzoic acid through specialty chemical suppliers has increased, driven by its role in high-throughput screening libraries. Pricing trends and batch scalability are common search terms, indicating market interest. Furthermore, its patent landscape reveals applications in crop protection formulations, connecting it to sustainable agriculture debates.

Emerging discussions in computational chemistry forums explore molecular docking simulations using this compound as a ligand. Its hydrogen-bonding capacity and lipophilicity metrics (logP) are frequently modeled, addressing popular queries about structure-activity relationships (SAR). Such studies support the compound's potential in personalized medicine initiatives.

In summary, CAS 1261962-24-6 represents a multifaceted tool for modern chemistry. Its intersection with drug development, material science, and catalysis ensures continued relevance. As researchers prioritize functional group diversity and molecular complexity, this compound exemplifies how targeted structural modifications can unlock new scientific frontiers.